(3E)-3-[[3-[(3,4-dichlorophenyl)sulfanylmethyl]-5-ethoxy-4-hydroxyphenyl]methylidene]oxolan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3E)-3-[[3-[(3,4-dichlorophenyl)sulfanylmethyl]-5-ethoxy-4-hydroxyphenyl]methylidene]oxolan-2-one, also known as DCMO, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (3E)-3-[[3-[(3,4-dichlorophenyl)sulfanylmethyl]-5-ethoxy-4-hydroxyphenyl]methylidene]oxolan-2-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and survival. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, as well as the Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using (3E)-3-[[3-[(3,4-dichlorophenyl)sulfanylmethyl]-5-ethoxy-4-hydroxyphenyl]methylidene]oxolan-2-one in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. However, this compound has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on (3E)-3-[[3-[(3,4-dichlorophenyl)sulfanylmethyl]-5-ethoxy-4-hydroxyphenyl]methylidene]oxolan-2-one. One area of interest is the development of new drugs based on the this compound scaffold with improved pharmacological properties. Another area of interest is the investigation of the molecular targets and mechanisms of action of this compound. Additionally, the potential applications of this compound in material science and nanotechnology warrant further investigation.
Synthesis Methods
(3E)-3-[[3-[(3,4-dichlorophenyl)sulfanylmethyl]-5-ethoxy-4-hydroxyphenyl]methylidene]oxolan-2-one can be synthesized through a multistep process involving the reaction of 3,4-dichlorothiophenol with ethyl 3-(bromomethyl)-4-hydroxy-5-ethoxybenzoate, followed by the reaction with 2-chloro-1-(3,4-dichlorophenyl)ethanone. The final step involves the reaction of the intermediate with potassium carbonate and acetic anhydride to form this compound.
Scientific Research Applications
(3E)-3-[[3-[(3,4-dichlorophenyl)sulfanylmethyl]-5-ethoxy-4-hydroxyphenyl]methylidene]oxolan-2-one has been studied for its potential applications in various fields, including cancer research, drug discovery, and material science. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug discovery, this compound has been used as a scaffold for the development of new drugs with improved pharmacological properties. In material science, this compound has been used as a precursor for the synthesis of novel materials with unique properties.
Properties
107788-13-6 | |
Molecular Formula |
C20H18Cl2O4S |
Molecular Weight |
425.3 g/mol |
IUPAC Name |
(3E)-3-[[3-[(3,4-dichlorophenyl)sulfanylmethyl]-5-ethoxy-4-hydroxyphenyl]methylidene]oxolan-2-one |
InChI |
InChI=1S/C20H18Cl2O4S/c1-2-25-18-9-12(7-13-5-6-26-20(13)24)8-14(19(18)23)11-27-15-3-4-16(21)17(22)10-15/h3-4,7-10,23H,2,5-6,11H2,1H3/b13-7+ |
InChI Key |
NKOHPYYSZLSIFD-UHFFFAOYSA-N |
Isomeric SMILES |
CCOC1=CC(=CC(=C1O)CSC2=CC(=C(C=C2)Cl)Cl)/C=C/3\CCOC3=O |
SMILES |
CCOC1=CC(=CC(=C1O)CSC2=CC(=C(C=C2)Cl)Cl)C=C3CCOC3=O |
Canonical SMILES |
CCOC1=CC(=CC(=C1O)CSC2=CC(=C(C=C2)Cl)Cl)C=C3CCOC3=O |
synonyms |
(3E)-3-[[3-[(3,4-dichlorophenyl)sulfanylmethyl]-5-ethoxy-4-hydroxy-phe nyl]methylidene]oxolan-2-one |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.